molecular formula C14H13BrN2O2 B8492708 2-[2-(4-Bromo-2-nitrophenyl)propyl]pyridine CAS No. 58754-32-8

2-[2-(4-Bromo-2-nitrophenyl)propyl]pyridine

Cat. No.: B8492708
CAS No.: 58754-32-8
M. Wt: 321.17 g/mol
InChI Key: JCUIKQMLFFMCRP-UHFFFAOYSA-N
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Description

2-[2-(4-Bromo-2-nitrophenyl)propyl]pyridine is a useful research compound. Its molecular formula is C14H13BrN2O2 and its molecular weight is 321.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

58754-32-8

Molecular Formula

C14H13BrN2O2

Molecular Weight

321.17 g/mol

IUPAC Name

2-[2-(4-bromo-2-nitrophenyl)propyl]pyridine

InChI

InChI=1S/C14H13BrN2O2/c1-10(8-12-4-2-3-7-16-12)13-6-5-11(15)9-14(13)17(18)19/h2-7,9-10H,8H2,1H3

InChI Key

JCUIKQMLFFMCRP-UHFFFAOYSA-N

Canonical SMILES

CC(CC1=CC=CC=N1)C2=C(C=C(C=C2)Br)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(p-Bromophenyl)-1-(2-pyridyl)propane (11.5 g., 0.043 mole) is heated in 80 ml. of concentrated nitric acid (specific gravity 1.42, 69-71%) for 4.5 hr. at 80°C. The solution is cooled, quenched in 300 g. of ice, made alkaline with sodium hydroxide, and extracted with ethyl acetate. The extract washed with water and brine, dried over sodium sulfate, and evaporated affords 12.2 g. (88%) of oily nitrated product of sufficient purity to be used in following "step d". Distillation provides analytically pure 2-(4-bromo-2-nitrophenyl)-1-(2-pyridyl)propane, b.p. 172°-176°C. (0.2 mm. Hg.), nD 29 1.5968.
Quantity
11.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
oily nitrated product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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